Cas no 61704-08-3 (Quinoline, 8-ethoxy-4-methyl-)
Quinoline, 8-ethoxy-4-methyl- structure
Product Name:Quinoline, 8-ethoxy-4-methyl-
CAS No:61704-08-3
MF:C12H13NO
MW:187.237723112106
CID:469353
PubChem ID:21992553
Update Time:2025-04-19
Quinoline, 8-ethoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 8-ethoxy-4-methyl-
- 8-ethoxy-4-methylquinoline
- DTXSID00621294
- 61704-08-3
- SCHEMBL5239727
-
- Inchi： 1S/C12H13NO/c1-3-14-11-6-4-5-10-9(2)7-8-13-12(10)11/h4-8H,3H2,1-2H3
- InChI Key： VDYUHSAOAJZHOM-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC2=C(C)C=CN=C21
Computed Properties
- Exact Mass: 187.09979
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
Quinoline, 8-ethoxy-4-methyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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